Cas no 331750-22-2 (Methyl 4-{phenyl(phenylsulfonyl)aminomethyl}benzoate)

• Product Name: Methyl 4-{phenyl(phenylsulfonyl)aminomethyl}benzoate
• CAS No: 331750-22-2
• MF: C₂₁H₁₉NO₄S
• MW: 381.44486451149
• MDL: MFCD00788100
• CID: 4712853
• Update Time: 2025-06-29

Methyl 4-{phenyl(phenylsulfonyl)aminomethyl}benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-{[phenyl(phenylsulfonyl)amino]methyl}benzoate
• Methyl 4-([phenyl(phenylsulfonyl)amino]methyl)benzoate
• BAS 00550565
• CBMicro_026837
• Oprea1_710779
• Oprea1_682261
• methyl 4-[[N-(benzenesulfonyl)anilino]methyl]benzoate
• 4-[(Benzenesulfonyl-phenyl-amino)-methyl]-benzoic acid methyl ester
• benzoic acid, 4-[[phenyl(phenylsulfonyl)amino]methyl]-, methyl
• Methyl 4-{phenyl(phenylsulfonyl)aminomethyl}benzoate

• MDL： MFCD00788100
• Inchi： 1S/C21H19NO4S/c1-26-21(23)18-14-12-17(13-15-18)16-22(19-8-4-2-5-9-19)27(24,25)20-10-6-3-7-11-20/h2-15H,16H2,1H3
• InChI Key： CWOLUFBJNBJOER-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N(C1C=CC=CC=1)CC1C=CC(C(=O)OC)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 566
• Topological Polar Surface Area: 72.1

Additional information on Methyl 4-{phenyl(phenylsulfonyl)aminomethyl}benzoate

Methyl 4-{phenyl(phenylsulfonyl)aminomethyl}benzoate: A Comprehensive Overview

Methyl 4-{phenyl(phenylsulfonyl)aminomethyl}benzoate, identified by the CAS number 331750-22-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug development, polymer synthesis, and advanced materials. The molecule's structure, which includes a benzoate group and a phenylsulfonyl substituent, contributes to its distinctive reactivity and functionality.

Recent studies have highlighted the importance of methyl benzoate derivatives in medicinal chemistry, particularly in the design of bioactive compounds. The presence of the phenylsulfonyl group in Methyl 4-{phenyl(phenylsulfonyl)aminomethyl}benzoate enhances its ability to act as a potential ligand in metalloenzyme inhibition, making it a promising candidate for anti-cancer drug development. Researchers have explored its interactions with various biological systems, revealing its potential as a modulator of cellular signaling pathways.

The synthesis of Methyl 4-{phenyl(phenylsulfonyl)aminomethyl}benzoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzoate ester and the subsequent introduction of the phenylsulfonyl group through nucleophilic aromatic substitution. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are valuable for pharmacological studies.

In terms of applications, Methyl 4-{phenyl(phenylsulfonyl)aminomethyl}benzoate has shown promise in the development of advanced polymers and coatings. Its ability to form stable cross-links under specific conditions makes it a viable candidate for high-performance materials used in aerospace and electronics industries. Additionally, its photoresponsive properties have been investigated for use in light-sensitive devices and sensors.

From an environmental perspective, researchers have evaluated the biodegradability and eco-toxicity of Methyl 4-{phenyl(phenylsulfonyl)aminomethyl}benzoate. Studies indicate that under controlled conditions, the compound exhibits moderate biodegradability, making it suitable for applications where environmental impact is a consideration. However, further research is needed to fully understand its long-term effects on ecosystems.

Looking ahead, the potential of Methyl 4-{phenyl(phenylsulfonyl)aminomethyl}benzoate lies in its versatility as a building block for complex molecular architectures. Its ability to participate in various chemical reactions, such as Suzuki coupling and Stille coupling, positions it as an essential component in modern organic synthesis. Moreover, ongoing research into its electronic properties could unlock new possibilities in optoelectronics and nanotechnology.

In conclusion, Methyl 4-{phenyl(phenylsulfonyl)aminomethyl}benzoate (CAS No. 331750-22-2) is a multifaceted compound with wide-ranging applications across diverse scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, underscores its importance as a key player in contemporary chemical research.